Cas no 90047-31-7 (1,2-Aceanthrylenediol, 1,2-dihydro-, trans-)
90047-31-7 structure
Product Name:1,2-Aceanthrylenediol, 1,2-dihydro-, trans-
CAS No:90047-31-7
MF:C16H12O2
MW:236.265284538269
CID:795541
PubChem ID:13262720
Update Time:2025-04-19
1,2-Aceanthrylenediol, 1,2-dihydro-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Aceanthrylenediol, 1,2-dihydro-, trans-
- (1R,2R)-1,2-dihydroaceanthrylene-1,2-diol
- DTXSID60532857
- 90047-31-7
-
- Inchi: 1S/C16H12O2/c17-15-12-7-3-5-10-8-9-4-1-2-6-11(9)14(13(10)12)16(15)18/h1-8,15-18H/t15-,16-/m1/s1
- InChI Key: YIRNENCQAWZCNH-HZPDHXFCSA-N
- SMILES: O[C@H]1[C@@H](C2=CC=CC3=CC4C=CC=CC=4C1=C23)O
Computed Properties
- Exact Mass: 236.083729621g/mol
- Monoisotopic Mass: 236.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 40.5Ų
1,2-Aceanthrylenediol, 1,2-dihydro-, trans- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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